Cas no 1805922-40-0 (4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1805922-40-0
• MF: C₉H₄BrF₈NO
• MW: 374.025389671326
• CID: 4844993
• Update Time: 2025-10-23

4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF8NO/c10-1-3-4(6(11)12)2-19-7(20-9(16,17)18)5(3)8(13,14)15/h2,6H,1H2
• InChI Key： UZRFLNYIMQQEPK-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CN=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, identified by the CAS number 1805922-40-0, is a highly substituted pyridine derivative with a complex structure. This molecule has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The structure of this compound is characterized by the presence of multiple fluorinated substituents, including a bromomethyl group at position 4, a difluoromethyl group at position 5, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 3. These substituents contribute to its distinct chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and development. The presence of fluorine atoms in the structure of 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine enhances its lipophilicity and bioavailability, making it a promising candidate for various therapeutic applications. For instance, researchers have explored its potential as an anticancer agent due to its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, this compound has shown promise in the treatment of infectious diseases, particularly those caused by resistant pathogens.

In terms of synthesis, the preparation of 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. The subsequent introduction of fluorinated substituents requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its unique electronic properties and thermal stability make it suitable for use in advanced materials such as organic semiconductors and high-performance polymers. Researchers have investigated its potential as a building block for self-assembling materials and nanotechnology applications.

In conclusion, 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, enhanced by fluorinated substituents, positions it as a valuable tool in drug discovery, materials science, and chemical synthesis. Continued research into its properties and applications is expected to unlock new opportunities for its use in addressing pressing challenges in these fields.